Cas no 1798023-97-8 (N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzamide)

• Product Name: N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzamide
• CAS No: 1798023-97-8
• MF: C₁₈H₁₇NO₂S₂
• MW: 343.463082075119
• CID: 5375378
• Update Time: 2025-08-05

N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl]methyl]-2-methylbenzamide
• N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzamide

• Inchi： 1S/C18H17NO2S2/c1-12-4-2-3-5-15(12)18(21)19-10-14-6-7-16(23-14)17(20)13-8-9-22-11-13/h2-9,11,17,20H,10H2,1H3,(H,19,21)
• InChI Key： FZMCFSVKSCFWAK-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(O)C2C=CSC=2)=CC=1)(=O)C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzamide

N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzamide and Its Significance in Modern Chemical Research

N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzamide, a compound with the CAS number 1798023-97-8, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its potential applications in various therapeutic areas. The molecular framework of this compound incorporates multiple functional groups, including hydroxyl and thiophene derivatives, which contribute to its unique chemical properties and reactivity.

The structural composition of N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzamide is a testament to the ingenuity of synthetic chemistry. The presence of a benzamide moiety linked to a thiophene ring system further enhances its complexity. Such structural motifs are often explored in the development of novel pharmaceutical agents due to their ability to interact with biological targets in diverse ways. The benzamide group, in particular, is well-known for its role as a pharmacophore in many bioactive molecules.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds like thiophenes in drug design. Thiophene derivatives are known for their broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory properties. The incorporation of hydroxyl groups into the thiophene ring system in N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzamide introduces additional reactivity, making it a versatile scaffold for further chemical modifications.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules are crucial steps. The benzamide moiety not only contributes to the solubility and bioavailability of the compound but also serves as a site for further functionalization. This allows chemists to tailor the properties of the molecule to specific biological targets, enhancing its therapeutic potential.

One of the most intriguing aspects of N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzamide is its potential role in modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders. Studies have shown that compounds with similar structural features can interact with key enzymes and receptors involved in these pathologies. The hydroxyl group, in particular, has been identified as a critical site for binding interactions with biological targets, suggesting that this compound may exhibit significant pharmacological activity.

The development of new methodologies for synthesizing complex molecules like N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzamide has been a major focus in recent years. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable synthesis routes. These innovations not only reduce the environmental impact of chemical production but also enhance the scalability of drug development programs.

Another area of interest is the computational modeling of such compounds. Molecular docking studies and quantum mechanical calculations have become indispensable tools for predicting the binding affinity and mechanism of action of new drug candidates. By leveraging computational resources, researchers can accelerate the discovery process and prioritize promising compounds for further experimental validation.

The potential applications of N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-2-methylbenzamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable candidate for materials science applications, including the development of advanced polymers and organic electronic materials. The ability to fine-tune its physical and chemical properties through structural modifications opens up numerous possibilities for innovation.

In conclusion, N-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yli}methyl)-2-methylbenzamide represents a significant advancement in synthetic chemistry and pharmaceutical research. Its complex molecular structure and diverse functional groups make it a versatile scaffold for developing novel therapeutic agents. The ongoing research into this compound underscores its importance as a tool for addressing some of the most challenging diseases faced by humanity today.